Cas no 2306271-80-5 (2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one)

• Product Name: 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one
• CAS No: 2306271-80-5
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 5290034
• Update Time: 2025-06-13

2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazaspiro[4.5]dec-1-en-4-one, 2-(4-bromophenyl)-
• 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one

• Inchi： 1S/C14H15BrN2O/c15-11-6-4-10(5-7-11)12-16-13(18)14(17-12)8-2-1-3-9-14/h4-7H,1-3,8-9H2,(H,16,17,18)
• InChI Key： LZBRBGIQMGITSO-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(=O)NC=1C1=CC=C(Br)C=C1

Additional information on 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one

Research Briefing on 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one (CAS: 2306271-80-5)

In recent years, the compound 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one (CAS: 2306271-80-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anticancer agents. The presence of a bromophenyl moiety and a diazaspiro scaffold contributes to its bioactivity and makes it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a subset of protein kinases involved in cancer cell proliferation. The research team employed a combination of in vitro assays and molecular docking simulations to demonstrate that the compound binds selectively to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These findings suggest that 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one could serve as a lead compound for the development of targeted cancer therapies.

In addition to its anticancer properties, preliminary studies have explored the potential of this compound in neurodegenerative diseases. A recent preprint on bioRxiv highlighted its ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease. The researchers observed that 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one reduced tau fibril formation in a dose-dependent manner, as evidenced by thioflavin T fluorescence assays. While these results are promising, further in vivo studies are required to validate its efficacy and safety profile.

The synthetic routes for 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one have also been optimized in recent years. A 2022 patent application (WO2022156789) disclosed a novel, high-yield synthesis method that employs a one-pot cascade reaction, significantly improving the scalability and cost-effectiveness of production. This advancement is critical for facilitating large-scale preclinical and clinical studies, as well as potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Additionally, comprehensive toxicology assessments are underway to ensure its safety for human use.

In conclusion, 2-(4-bromophenyl)-1,3-diazaspiro[4.5]dec-1-en-4-one represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted bioactivity, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a promising candidate for therapeutic development. Future research should focus on optimizing its drug-like properties and expanding its applications to other disease areas. The scientific community eagerly anticipates further breakthroughs in this area, which could pave the way for innovative treatments in oncology and beyond.